Cas no 6876-65-9 (Benzeneacetamide, N-(4-methylphenyl)-)

Benzeneacetamide, N-(4-methylphenyl)- structure
6876-65-9 structure
Product Name:Benzeneacetamide, N-(4-methylphenyl)-
CAS No:6876-65-9
MF:C15H15NO
MW:225.285703897476
CID:392604
PubChem ID:854300
Update Time:2025-04-19

Benzeneacetamide, N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, N-(4-methylphenyl)-
    • N-(4-methylphenyl)-2-phenylacetamide
    • DTXSID80357569
    • OBCQZBGQLQZHHJ-UHFFFAOYSA-N
    • CS-0331355
    • SCHEMBL257816
    • 2-Phenyl-N-(p-tolyl)acetamide
    • 2-Phenyl-N-p-tolylacetamide
    • 6876-65-9
    • AKOS002957242
    • STK246311
    • Inchi: 1S/C15H15NO/c1-12-7-9-14(10-8-12)16-15(17)11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,16,17)
    • InChI Key: OBCQZBGQLQZHHJ-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 225.11545
  • Monoisotopic Mass: 225.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

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